Cas no 1808809-50-8 (N-(1-cyano-3-methylcyclohexyl)-2-(4-methylcyclohexylidene)acetamide)

• Product Name: N-(1-cyano-3-methylcyclohexyl)-2-(4-methylcyclohexylidene)acetamide
• CAS No: 1808809-50-8
• MF: C₁₇H₂₆N₂O
• MW: 274.401144504547
• CID: 6510655
• PubChem ID: 102557433
• Update Time: 2025-07-16

N-(1-cyano-3-methylcyclohexyl)-2-(4-methylcyclohexylidene)acetamide Chemical and Physical Properties

Names and Identifiers

• Z1220398954
• EN300-6534886
• AKOS033171448
• 1808809-50-8
• N-(1-cyano-3-methylcyclohexyl)-2-(4-methylcyclohexylidene)acetamide

• Inchi： 1S/C17H26N2O/c1-13-5-7-15(8-6-13)10-16(20)19-17(12-18)9-3-4-14(2)11-17/h10,13-14H,3-9,11H2,1-2H3,(H,19,20)/b15-10-
• InChI Key： CCXLDFWXFCXZPN-GDNBJRDFSA-N
• SMILES： O=C(/C=C1/CCC(C)CC/1)NC1(C#N)CCCC(C)C1

Computed Properties

• Exact Mass: 274.204513457g/mol
• Monoisotopic Mass: 274.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.9Ų

Additional information on N-(1-cyano-3-methylcyclohexyl)-2-(4-methylcyclohexylidene)acetamide

N-(1-Cyano-3-Methylcyclohexyl)-2-(4-Methylcyclohexylidene)Acetamide: A Comprehensive Overview

The compound N-(1-cyano-3-methylcyclohexyl)-2-(4-methylcyclohexylidene)acetamide (CAS No. 1808809-50-8) is a complex organic molecule with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound, often referred to as N-(1-cyano-3-methylcyclohexyl)-2-(4-methylcyclohexylidene)acetamide, is characterized by its intricate bicyclic framework and functional groups, making it a subject of interest for researchers exploring its potential applications in drug discovery, polymer chemistry, and advanced materials.

Recent studies have highlighted the importance of bicyclic compounds like this one in the development of novel therapeutic agents. The presence of a cyano group and an acetamide moiety in its structure contributes to its unique chemical properties, including high stability and reactivity under specific conditions. These features make it a promising candidate for use in bioactive molecules and nanomaterials.

One of the most significant advancements in the study of this compound involves its role in drug delivery systems. Researchers have explored the potential of N-(1-cyano-3-methylcyclohexyl)-2-(4-methylcyclohexylidene)acetamide as a carrier for targeted drug delivery due to its ability to form stable complexes with various bioactive agents. This property is particularly valuable in the development of biodegradable polymers and self-assembling materials, which are critical for modern pharmaceutical applications.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in green chemistry initiatives. Its ability to participate in enantioselective reactions has led to its use in the synthesis of chiral compounds, which are essential for producing enantiomerically pure drugs. This aligns with the growing demand for sustainable and efficient chemical processes in the pharmaceutical industry.

The structural complexity of N-(1-cyano-3-methylcyclohexyl)-2-(4-methylcyclohexylidene)acetamide also makes it a valuable tool in the study of supramolecular chemistry. Its ability to form hydrogen bonds and other non-covalent interactions has been leveraged in the design of molecular recognition systems, which have applications in sensing technologies and catalysis.

Furthermore, recent breakthroughs in computational chemistry have enabled researchers to model the electronic properties of this compound with unprecedented accuracy. These studies have revealed that the molecule exhibits unique electronic characteristics, such as high electron mobility and strong π-conjugation effects, which are advantageous for applications in organic electronics and photovoltaic materials.

The synthesis of N-(1-cyano-3-methylcyclohexyl)-2-(4-methylcyclohexylidene)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of this synthesis, making it more accessible for large-scale production.

In conclusion, N-(1-cyano-3-methylcyclohexyl)-2-(4-methylcyclohexylidene)acetamide (CAS No. 1808809-50-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in research, position it as a key player in the development of innovative solutions in chemistry and materials science.